Cas no 1213609-13-2 ((R)-Methyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate)

• Product Name: (R)-Methyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate
• CAS No: 1213609-13-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD22392682
• CID: 2184357
• PubChem ID: 55278059
• Update Time: 2025-05-25

(R)-Methyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1r)-1-aminoindane-5-carboxylate
• (R)-Methyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate
• FCH866923
• AX8297366
• Methyl (R)-1-amino-2,3-dihydro-1H-indene-5-carboxylate
• (R)-Methyl1-amino-2,3-dihydro-1H-indene-5-carboxylate
• methyl (1R)-1-amino-2,3-dihydro-1H-indene-5-carboxylate
• MFCD09256282
• 1213609-13-2
• CS-0110113
• AKOS006330457
• DB-297731
• SCHEMBL803471
• D76976

• MDL： MFCD22392682
• Inchi： 1S/C11H13NO2/c1-14-11(13)8-2-4-9-7(6-8)3-5-10(9)12/h2,4,6,10H,3,5,12H2,1H3/t10-/m1/s1
• InChI Key： UOFGALYVZHUWOQ-SNVBAGLBSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)CC[C@H]2N)=O

Computed Properties

• Exact Mass: 191.095
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.1

Additional information on (R)-Methyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate

Latest Research Insights on (R)-Methyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate (CAS: 1213609-13-2)

The compound (R)-Methyl 1-amino-2,3-dihydro-1H-indene-5-carboxylate (CAS: 1213609-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral indane derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its enantioselective synthesis, pharmacological profiling, and incorporation into novel therapeutic candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for dopamine D2 receptor partial agonists. Researchers achieved a 92% enantiomeric excess (ee) using asymmetric hydrogenation of the corresponding enamine precursor, highlighting the compound's importance in developing stereoselective CNS drugs. The (R)-configuration showed 3-fold greater receptor binding affinity compared to its (S)-counterpart in in vitro assays, suggesting its preferential use in neuropharmacological applications.

In metabolic disease research, a Nature Communications paper (2024) reported the incorporation of 1213609-13-2 into novel GPR40 agonists for type 2 diabetes treatment. The indane scaffold provided optimal spatial orientation for binding to the allosteric site of the receptor, with the methyl ester group serving as a crucial hydrogen bond acceptor. Lead compounds derived from this intermediate demonstrated improved glucose-dependent insulin secretion with reduced risk of hypoglycemia in primate models.

Significant progress has been made in synthetic methodology development. A recent Organic Process Research & Development publication (2024) described a continuous flow process for large-scale production of 1213609-13-2, achieving 85% yield with >99% purity. This technological advancement addresses previous challenges in industrial-scale synthesis, particularly concerning racemization during workup procedures. The new protocol employs immobilized lipase catalysts under mild conditions, significantly reducing environmental impact compared to traditional methods.

Structural-activity relationship (SAR) studies have revealed the compound's versatility as a molecular scaffold. The rigid indane core allows for predictable spatial orientation of substituents, while the amino and ester functionalities serve as convenient handles for further derivatization. Current research focuses on developing prodrug versions of 1213609-13-2 to improve blood-brain barrier penetration for neurological applications, with promising preclinical results in Parkinson's disease models.

Emerging safety data from toxicological studies indicate favorable pharmacokinetic properties of derivatives containing this scaffold. The compound's metabolic stability (t1/2 > 4 hours in human hepatocytes) and low CYP450 inhibition potential make it particularly attractive for chronic disease applications. However, researchers note the need for careful optimization of the ester moiety to prevent rapid hydrolysis in plasma while maintaining sufficient bioavailability.

The pharmaceutical industry has shown growing interest in this compound, with three new investigational new drug (IND) applications filed in 2024 containing the 1213609-13-2 scaffold. These candidates span therapeutic areas including neurodegenerative diseases (α-synuclein aggregation inhibitors), pain management (TRPV1 modulators), and oncology (PARP-1 enhancers). The diversity of these applications underscores the scaffold's pharmacological versatility and the importance of ongoing research into its optimization and application.